Cas no 1253528-07-2 (methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate)
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate
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- Inchi: 1S/C16H13N3O2/c1-21-16(20)13-4-2-3-12(9-13)15-14(18-10-19-15)11-5-7-17-8-6-11/h2-10H,1H3,(H,18,19)
- InChI Key: VGHOCGDZTCVEAV-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1)C1=C(C2C=CN=CC=2)NC=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 357
- XLogP3: 2.2
- Topological Polar Surface Area: 67.9
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB425156-1g |
Methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate; . |
1253528-07-2 | 1g |
€1035.00 | 2025-02-13 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1192992-1g |
Methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 98% | 1g |
¥10058.00 | 2024-08-09 | |
| A2B Chem LLC | AJ28273-1g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 1g |
$1730.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28273-2g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 2g |
$2597.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28273-5g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 5g |
$3812.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28273-10g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 10g |
$5578.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28273-25g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 25g |
$8312.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28273-50g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 50g |
$12317.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28273-100g |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95+% | 100g |
$17480.00 | 2024-04-20 | |
| Chemenu | CM330320-1g |
Methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate |
1253528-07-2 | 95%+ | 1g |
$*** | 2023-03-29 |
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate Suppliers
methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate
Exploring the Potential of Methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate (CAS No. 1253528-07-2) in Modern Chemistry and Drug Discovery
The compound methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate (CAS No. 1253528-07-2) has garnered significant attention in the field of medicinal chemistry and organic synthesis. This heterocyclic molecule, featuring a pyridine-imidazole-benzoate scaffold, exhibits unique structural properties that make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile reactivity and ability to interact with biological targets.
One of the key reasons for the growing interest in methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate is its structural similarity to known pharmacophores. The presence of both pyridine and imidazole rings in its architecture provides multiple sites for hydrogen bonding and π-π stacking interactions, which are crucial for binding to enzymes and receptors. This has led to investigations into its potential as a building block for kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment.
The synthesis of CAS No. 1253528-07-2 typically involves multi-step organic reactions, with researchers focusing on optimizing yield and purity. Recent publications have highlighted novel synthetic routes that improve the efficiency of producing this compound, addressing common questions about imidazole-pyridine derivative synthesis that appear in academic and industrial research queries. These advancements are particularly relevant given the current emphasis on sustainable chemistry and atom economy in pharmaceutical manufacturing.
From a material science perspective, the conjugated system in methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate offers interesting electronic properties. This has sparked investigations into its potential applications in organic electronics, a field that frequently appears in searches related to next-generation materials and sustainable technology. The compound's ability to participate in charge transfer processes makes it a candidate for study in organic photovoltaics and light-emitting devices.
In the pharmaceutical sector, the search for novel small molecule modulators has put compounds like CAS No. 1253528-07-2 in the spotlight. Recent studies suggest that derivatives of this scaffold may show activity against various disease targets, aligning with current trends in personalized medicine and targeted therapy. This connection to cutting-edge medical research makes the compound particularly interesting to both academic and industrial researchers.
The physicochemical properties of methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate, including its solubility profile and stability characteristics, are frequently discussed in research forums. These parameters are crucial for its potential formulation into drug products, addressing common questions about bioavailability optimization that dominate pharmaceutical development discussions. The compound's moderate lipophilicity, as suggested by its structure, makes it an interesting subject for pharmacokinetic studies.
Analytical characterization of CAS No. 1253528-07-2 presents its own set of challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity, topics that frequently appear in analytical chemistry searches. The compound's unique spectral signatures make it an interesting case study for students and professionals learning about complex molecule characterization.
Looking to the future, research on methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate is likely to expand into new areas. With the growing interest in computational chemistry and AI-assisted drug design, this compound serves as an excellent test case for molecular modeling studies. Its well-defined structure and potential biological activity make it suitable for investigating structure-activity relationships, a topic of perpetual interest in medicinal chemistry circles.
The commercial availability of CAS No. 1253528-07-2 from specialty chemical suppliers has facilitated its study across multiple disciplines. This accessibility, combined with its structural features, ensures that research into this compound will continue to yield valuable insights. As the scientific community increasingly focuses on multi-target drug discovery and polypharmacology, compounds with such versatile scaffolds are likely to remain at the forefront of chemical research.
In conclusion, methyl 3-[5-(pyridin-4-yl)-1H-imidazol-4-yl]benzoate represents an intriguing case study in modern chemical research. Its unique structural features, potential applications, and relevance to current scientific trends make it a compound worth watching. As research methodologies advance and new therapeutic paradigms emerge, this molecule may well find its place in the next generation of scientific breakthroughs, addressing many of the pressing questions that researchers are actively investigating today.
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